(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(naphthalen-1-yl)acetamide
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Description
(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C23H22N2O3S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications
Anti-Parkinson's Activity
Thiazolidinone derivatives, which share structural motifs with the mentioned compound, have shown significant anti-Parkinson's activity. In a study, certain thiazolidinone derivatives exhibited potent free radical scavenging activity and protected the diseased brain in a 6-Hydroxydopamine lesioned rat model, suggesting their potential in anti-Parkinson's pharmacology (Gomathy et al., 2012).
Antimicrobial and Antiproliferative Activities
A series of thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety, structurally related to the compound , were synthesized and evaluated for antimicrobial and antiproliferative activities. These compounds demonstrated promising results against various microbial strains and cancer cell lines, indicating the potential utility of similar compounds in the development of new antimicrobial and anticancer agents (Mansour et al., 2020).
Anti-HIV Activity
Naphthalene derivatives have been explored for their anti-HIV activity. A study on 2-(naphthalen-2-yloxy)-N-[(aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl] acetamides showed that some derivatives possess potent inhibitory effects against HIV-1 and HIV-2, suggesting the value of such compounds in antiviral research (Hamad et al., 2010).
Antitumor Activity
Benzo[4,5]imidazo[2,1-b]thiazole derivatives, similar in structural complexity to the specified compound, have been evaluated for their antitumor activity. Certain compounds showed significant activity against EGFR high-expressed human cell lines, highlighting their potential as lead compounds for the development of antitumor agents (Deng et al., 2019).
Anti-Inflammatory Agents
Compounds containing naphthalene and thiazole units have been investigated for their anti-inflammatory properties. A study synthesized and evaluated a series of aminothiazoles and thiazolylacetonitrile derivatives for their anti-inflammatory effects, demonstrating significant activity and suggesting the therapeutic potential of similar compounds in treating inflammation (Thabet et al., 2011).
properties
IUPAC Name |
N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3S/c1-27-13-12-25-20-11-10-18(28-2)15-21(20)29-23(25)24-22(26)14-17-8-5-7-16-6-3-4-9-19(16)17/h3-11,15H,12-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGBDUIRFLGLLOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.